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Compound of Interest

Compound Name: 1-Nitropropane

Cat. No.: B105015 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the environmental impact of four common

nitroalkane solvents: nitromethane, nitroethane, 1-nitropropane, and 2-nitropropane. Their

performance is evaluated against common laboratory solvents—ethanol, acetone, and heptane

—to offer a broader perspective for solvent selection in research and development, particularly

within the pharmaceutical industry. The information is compiled from various safety data sheets

and scientific publications, providing a resource for making environmentally conscious

decisions in the laboratory.

Data Presentation: A Comparative Overview
The following tables summarize the key environmental, health, and safety (EHS) data for the

selected nitroalkane solvents and their common alternatives.
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Solvent Formula
Molecular
Weight ( g/mol
)

Boiling Point
(°C)

Water
Solubility (g/L)

Nitromethane CH₃NO₂ 61.04 101.2 111

Nitroethane C₂H₅NO₂ 75.07 114 45

1-Nitropropane C₃H₇NO₂ 89.09 131 15

2-Nitropropane C₃H₇NO₂ 89.09 120.3 17

Ethanol C₂H₅OH 46.07 78.37 Miscible

Acetone C₃H₆O 58.08 56 Miscible

Heptane C₇H₁₆ 100.21 98.42 0.01

GHS Hazard Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for communicating hazard information. The table below outlines the

key hazard statements associated with each solvent.
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Solvent Flammability
Acute Toxicity
(Oral/Inhalatio
n)

Health
Hazards

Environmental
Hazards

Nitromethane

H226:

Flammable liquid

and vapor[1]

H302: Harmful if

swallowed[1]

H351: Suspected

of causing

cancer

H412: Harmful to

aquatic life with

long lasting

effects[2]

Nitroethane

H226:

Flammable liquid

and vapor[3]

H302: Harmful if

swallowed,

H331: Toxic if

inhaled[3]

H341: Suspected

of causing

genetic defects,

H350: May

cause cancer[3]

H412: Harmful to

aquatic life with

long lasting

effects[3]

1-Nitropropane

H226:

Flammable liquid

and vapour[4]

H302: Harmful if

swallowed,

H312: Harmful in

contact with skin,

H332: Harmful if

inhaled[4]

- -

2-Nitropropane

H226:

Flammable liquid

and vapour[5]

H302: Harmful if

swallowed,

H331: Toxic if

inhaled[5]

H341: Suspected

of causing

genetic defects,

H350: May

cause cancer[5]

H412: Harmful to

aquatic life with

long lasting

effects[5]

Ethanol

H225: Highly

flammable liquid

and vapour[6][7]

[8]

-

H319: Causes

serious eye

irritation[7][8][9]

H401: Toxic to

aquatic life[10]

Acetone

H225: Highly

flammable liquid

and vapour[11]

[12]

-

H319: Causes

serious eye

irritation, H336:

May cause

drowsiness or

dizziness[11][12]

-
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Heptane

H225: Highly

flammable liquid

and vapor[13]

[14]

H304: May be

fatal if swallowed

and enters

airways[13][14]

H315: Causes

skin irritation,

H336: May

cause

drowsiness or

dizziness[13][14]

H410: Very toxic

to aquatic life

with long lasting

effects[13]

Aquatic Toxicity
The 48-hour median effective concentration (EC50) for Daphnia magna is a common measure

of a substance's acute toxicity to aquatic invertebrates. Lower EC50 values indicate higher

toxicity.

Solvent Daphnia magna 48h EC50 (mg/L)

Nitromethane >500

Nitroethane >500

1-Nitropropane 363.8

2-Nitropropane 197

Ethanol 183[15]

Acetone >100

Heptane 1.5

Solvent Selection Guides in the Pharmaceutical
Industry
Pharmaceutical companies and collaborative organizations have developed solvent selection

guides to steer chemists towards greener and safer options. These guides typically rank

solvents based on a combination of Safety, Health, and Environmental (SHE) criteria.

Sanofi's Solvent Selection Guide: This guide categorizes solvents into four classes:

recommended, substitution advisable, substitution requested, and banned.[16] Notably,
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Nitromethane is classified as "banned" by Sanofi due to its high energy of decomposition.[17]

CHEM21 Solvent Selection Guide: This guide, developed by a consortium of pharmaceutical

companies and academic institutions, also ranks solvents based on SHE criteria. While a

comprehensive scoring for all nitroalkanes is not publicly available, the methodology highlights

that a solvent with a high energy of decomposition, like nitromethane, would receive the

highest (worst) safety score of 10.[18] It also notes that the health score for nitromethane

based on H-statements might underestimate its true hazard.[19]

Based on their GHS hazard profiles, it is likely that other short-chain nitroalkanes would also

fall into the "problematic" or "hazardous" categories in such guides.

Experimental Protocols
Detailed methodologies are crucial for the accurate assessment and comparison of solvent

impacts. The following sections describe the key principles of standard OECD test guidelines

for toxicity and biodegradability.

Acute Oral Toxicity - Acute Toxic Class Method (OECD
Guideline 423)
This method is used to determine the acute oral toxicity of a substance.

Principle: The test involves a stepwise procedure with the use of a limited number of animals

per step. The outcome of each step determines the next step, i.e., whether to stop testing,

administer a higher or lower dose, or use additional animals. The method aims to classify the

substance into a specific toxicity class based on the observed mortality.

Procedure:

A small group of animals (typically three) of a single sex (usually females) is dosed with

the test substance at one of the defined starting dose levels (e.g., 5, 50, 300, or 2000

mg/kg body weight).

The animals are observed for signs of toxicity and mortality for up to 14 days.
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The number of animals that die within a specified timeframe determines the next step. For

example, if no animals die at the starting dose, the next higher dose is administered to

another group of animals.

The procedure is continued until a dose that causes mortality is identified or the highest

dose level is reached without mortality.

Endpoint: The result is a classification of the substance into one of the GHS categories for

acute oral toxicity, which corresponds to a range of LD50 (median lethal dose) values.

Daphnia sp. Acute Immobilisation Test (OECD Guideline
202)
This test assesses the acute toxicity of a substance to aquatic invertebrates.

Principle: Young Daphnia (water fleas), less than 24 hours old, are exposed to the test

substance in a static or semi-static system for 48 hours. The endpoint is the immobilization of

the Daphnia, defined as the inability to swim within 15 seconds after gentle agitation.

Procedure:

A series of test solutions with different concentrations of the substance are prepared. A

control group with no test substance is also included.

A set number of Daphnia (e.g., 20 individuals, divided into four replicates of five) are

introduced into each test concentration and the control.

The test vessels are maintained at a constant temperature (20 ± 1 °C) with a defined light-

dark cycle for 48 hours.

The number of immobilized Daphnia is recorded at 24 and 48 hours.

Endpoint: The primary endpoint is the EC50 at 48 hours, which is the concentration of the

substance that causes immobilization in 50% of the test organisms.

Ready Biodegradability - Manometric Respirometry Test
(OECD Guideline 301F)
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This test evaluates the potential for a substance to be rapidly biodegraded by microorganisms.

Principle: The test substance is incubated in a mineral medium with a microbial inoculum

(e.g., from activated sludge). The consumption of oxygen by the microorganisms as they

biodegrade the substance is measured over a 28-day period. The amount of oxygen

consumed is expressed as a percentage of the theoretical oxygen demand (ThOD).

Procedure:

A known amount of the test substance is added to a bottle containing the mineral medium

and a small amount of inoculum.

The bottle is sealed and connected to a respirometer, which measures the change in

pressure due to oxygen consumption.

Control bottles containing only the inoculum and a reference substance with known

biodegradability are run in parallel.

The test is run in the dark at a constant temperature (20-24 °C) for 28 days.

Endpoint: A substance is considered "readily biodegradable" if it reaches at least 60% of its

ThOD within a 10-day window during the 28-day test period.

Mandatory Visualizations
Nitroalkane Biodegradation Pathway
The aerobic degradation of nitroalkanes is often initiated by the enzyme Nitroalkane Oxidase.

This enzyme catalyzes the oxidation of the nitroalkane to an aldehyde or ketone, with the

release of nitrite.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105015?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nitroalkane
(R-CH₂-NO₂)

Nitroalkane
Oxidase

Aldehyde
(R-CHO)Oxidation

Nitrite
(NO₂⁻)

Release

Hazard Identification Effects Assessment Fate Assessment

Risk Characterization

Physical-Chemical
Properties

Environmental
Risk Assessment

GHS Classification Acute Toxicity
(e.g., OECD 423)

Aquatic Toxicity
(e.g., OECD 202)

Biodegradability
(e.g., OECD 301F)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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